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Compound of Interest

Compound Name: 4-Cyano-3-methylbenzoic acid

Cat. No.: B031077

An In-depth Technical Guide to 4-Cyano-3-
methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Cyano-3-methylbenzoic acid, a valuable building block in organic synthesis
and drug discovery. This document summarizes its known identifiers, computed
physicochemical properties, and available experimental data for related compounds. A detailed,
representative experimental protocol for its synthesis via a Sandmeyer reaction is presented,
alongside a logical workflow diagram. This guide is intended to serve as a foundational
resource for researchers and professionals engaged in the use of this compound for the
development of novel chemical entities.

Compound Identification
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Identifier Value Reference
IUPAC Name 4-cyano-3-methylbenzoic acid [1]
CAS Number 73831-13-7 [2]
Molecular Formula CoH7NO2 [2]
Molecular Weight 161.16 g/mol [2]
, CC1=C(C=CC(=C1)C(=0)0O)C
Canonical SMILES [1]
#N
LTRYUAZFLOGRLJ-
InChl Key [1]

UHFFFAOYSA-N

Physicochemical Properties

A summary of the available computed and experimental data for 4-Cyano-3-methylbenzoic
acid and its isomers is presented below. Experimental data for the target compound is not
readily available in the cited literature.

Table 2.1: Computed Physicochemical Properties of 4-

Property Value Reference
XLogP3 1.5 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

T g
Rotatable Bond Count 1 [1]

Exact Mass 161.047678 g/mol [1]
Topological Polar Surface Area  63.1 A2 [1]

Heavy Atom Count 12 [1]
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Table 2.2: Experimental Physical Properties of Isomers

and Related Compounds @

Melting Point Boiling Point
Compound . . pKa Reference
(°C) (°C)

3-Methylbenzoic
_ 111-113 263 4.27 [3]
acid

4-Amino-3-
methylbenzoic 164-172 Not Available Not Available [4]
acid

4-Bromo-3-
methylbenzoic 212-216 Not Available Not Available
acid

3-Cyano-4-
methylbenzoic Not Available Not Available Not Available [5]

acid

Chemical Synthesis

A plausible and detailed experimental protocol for the synthesis of 4-Cyano-3-methylbenzoic
acid is the Sandmeyer reaction, starting from 4-Amino-3-methylbenzoic acid. This method is a
well-established procedure for the introduction of a cyano group onto an aromatic ring.[6][7]

Representative Experimental Protocol: Sandmeyer
Cyanation

Disclaimer: The following is a representative experimental protocol based on established
chemical principles for the Sandmeyer reaction.[6][7][8] It has been adapted from procedures
for similar compounds and should be performed by qualified personnel with appropriate safety
precautions.

Step 1: Diazotization of 4-Amino-3-methylbenzoic acid

e In a well-ventilated fume hood, a suspension of 4-Amino-3-methylbenzoic acid (1 equivalent)
is prepared in an aqueous solution of a strong acid (e.g., 2.5 equivalents of HCI or H2SOa4) in
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a three-necked flask equipped with a mechanical stirrer and a thermometer.

e The mixture is cooled to 0-5 °C in an ice-salt bath with vigorous stirring.

e A pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) is added dropwise to the
suspension, ensuring the temperature is maintained below 5 °C.

e The reaction mixture is stirred for an additional 30 minutes at 0-5 °C after the addition is
complete. The formation of the diazonium salt is typically indicated by a clear solution.

Step 2: Cyanation Reaction

e In a separate flask, a solution of copper(l) cyanide (1.2 equivalents) and sodium or
potassium cyanide (1.2 equivalents) in water is prepared and cooled to 0-5 °C.

e The cold diazonium salt solution from Step 1 is slowly added to the cyanide solution with
vigorous stirring, while maintaining the temperature at 0-5 °C.

 After the addition is complete, the reaction mixture is allowed to slowly warm to room
temperature and then heated to 50-60 °C for 1-2 hours to ensure complete decomposition of
the diazonium salt and formation of the nitrile. Evolution of nitrogen gas will be observed.

Step 3: Work-up and Purification

e The reaction mixture is cooled to room temperature and the solid product is collected by
vacuum filtration.

e The crude product is washed with water to remove inorganic salts.

 For further purification, the crude solid can be dissolved in a suitable organic solvent (e.g.,
ethyl acetate), washed with water and brine, dried over anhydrous sodium sulfate, and the
solvent evaporated under reduced pressure.

o Recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) can be
performed to yield pure 4-Cyano-3-methylbenzoic acid.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b031077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Step 1: Diazotization

4-Amino-3-methylbenzoic acid

NaNOz2, ag. Acid (HCI or H2SOa4)

0-5°C

\ 4

Step 2: Cyanation

»| Diazonium Salt Intermediate

0-60

CuCN, KCN/NaCN

°C

4-Cyano-3-methylbenzoic acid (Crude)

Step 3: Pvrification

Filtration & Washing

\ 4

Recrystallization

Pure 4-Cyano-3-methylbenzoic acid

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Cyano-3-methylbenzoic acid.

Reactivity and Stability
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4-Cyano-3-methylbenzoic acid is expected to be a stable solid under standard laboratory
conditions.[2] The chemical reactivity is dictated by its three functional groups:

o Carboxylic Acid: Can undergo typical reactions such as esterification, amide formation, and
reduction.

« Nitrile: Can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine.

e Aromatic Ring: Can participate in electrophilic aromatic substitution reactions, with the
substitution pattern influenced by the existing electron-withdrawing cyano and carboxylic
acid groups and the electron-donating methyl group.

Safety Information

Based on available data for the compound and its isomers, 4-Cyano-3-methylbenzoic acid
should be handled with care.

o Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes
skin and serious eye irritation. May cause respiratory irritation.[1]

o Precautionary Measures: Use in a well-ventilated area, wear appropriate personal protective
equipment (gloves, safety glasses, lab coat), and avoid breathing dust.

Applications in Research and Drug Development

Substituted benzoic acids and nitriles are important pharmacophores and intermediates in
medicinal chemistry. 4-Cyano-3-methylbenzoic acid serves as a versatile building block for
the synthesis of more complex molecules with potential biological activity. The presence of
multiple functional groups allows for diverse chemical modifications, making it a valuable
starting material for the generation of compound libraries for high-throughput screening in drug
discovery programs.

Conclusion

This technical guide has consolidated the available information on the physical and chemical
properties of 4-Cyano-3-methylbenzoic acid. While experimental data for some key
properties are lacking, the provided information on its identification, computed properties, and a

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b031077?utm_src=pdf-body
https://www.calpaclab.com/4-cyano-3-methylbenzoic-acid-min-98-100-grams/ala-c194823-100g
https://www.benchchem.com/product/b031077?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Cyano-3-methylbenzoic-acid
https://www.benchchem.com/product/b031077?utm_src=pdf-body
https://www.benchchem.com/product/b031077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

representative synthetic protocol offers a solid foundation for researchers. The outlined
synthetic workflow and discussion on its reactivity provide valuable insights for its application in
organic synthesis and drug development. Further experimental investigation into its physical
and biological properties is warranted to fully elucidate its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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